Cas no 920389-23-7 (1-(4-{3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)-2-cyclohexylethan-1-one)

• Product Name: 1-(4-{3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)-2-cyclohexylethan-1-one
• CAS No: 920389-23-7
• MF: C₂₃H₂₉N₇O
• MW: 419.522663831711
• CID: 5496417
• Update Time: 2025-07-09

1-(4-{3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)-2-cyclohexylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(3-benzyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]-2-cyclohexylethanone
• 1-(4-{3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)-2-cyclohexylethan-1-one

• Inchi： 1S/C23H29N7O/c31-20(19-9-5-2-6-10-19)16-28-11-13-29(14-12-28)22-21-23(25-17-24-22)30(27-26-21)15-18-7-3-1-4-8-18/h1,3-4,7-8,17,19H,2,5-6,9-16H2
• InChI Key： VDPUIPRLCMKVMS-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC=NC3N(CC4=CC=CC=C4)N=NC=32)CC1)C(=O)C1CCCCC1

Additional information on 1-(4-{3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazin-1-yl)-2-cyclohexylethan-1-one

Comprehensive Analysis of 1-(4-{3-benzyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-2-cyclohexylethan-1-one (CAS No. 920389-23-7)

The compound 1-(4-{3-benzyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-2-cyclohexylethan-1-one (CAS No. 920389-23-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzyl-triazolopyrimidine core linked to a piperazine moiety and a cyclohexyl group, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating complex diseases.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. The compound's triazolopyrimidine scaffold is structurally analogous to purine bases, enabling it to interact with enzymes and receptors involved in cellular signaling. This property has sparked interest in its potential applications in oncology, immunology, and neurology. For instance, its ability to selectively target protein kinases could make it a valuable tool in cancer therapy, where kinase inhibitors are already a cornerstone of treatment.

From a synthetic chemistry perspective, the preparation of 1-(4-{3-benzyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-2-cyclohexylethan-1-one involves multi-step organic transformations, including cyclization, alkylation, and amide coupling reactions. The compound's purity and stability are critical for its efficacy in biological assays, necessitating advanced analytical techniques such as HPLC and NMR spectroscopy for characterization. These methods ensure that the compound meets the stringent quality standards required for preclinical and clinical studies.

The pharmacological profile of this compound is another area of intense investigation. Early-stage studies suggest that it exhibits favorable pharmacokinetic properties, including moderate bioavailability and metabolic stability. These attributes are essential for its development as a drug candidate, as they influence dosing regimens and therapeutic outcomes. Additionally, its lipophilic nature, conferred by the cyclohexyl and benzyl groups, may enhance its ability to cross cell membranes, a desirable trait for targeting intracellular proteins.

Beyond its therapeutic potential, 1-(4-{3-benzyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-2-cyclohexylethan-1-one is also a subject of interest in chemical biology and drug discovery. Its modular structure allows for derivatization, enabling researchers to explore structure-activity relationships (SAR) and optimize its biological activity. This flexibility is particularly valuable in the design of next-generation therapeutics, where slight modifications can significantly alter a compound's efficacy and safety profile.

In the context of current trends, the compound aligns with the growing emphasis on targeted therapies and personalized medicine. As the scientific community continues to unravel the complexities of disease mechanisms, compounds like 1-(4-{3-benzyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-2-cyclohexylethan-1-one offer a versatile platform for innovation. Its study not only contributes to the understanding of molecular interactions but also paves the way for the development of novel treatments that address unmet medical needs.

In summary, 1-(4-{3-benzyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-2-cyclohexylethan-1-one (CAS No. 920389-23-7) represents a compelling area of research at the intersection of chemistry, biology, and medicine. Its unique structural features, combined with its potential therapeutic applications, make it a compound of significant interest to scientists and clinicians alike. As research progresses, it is poised to play a pivotal role in advancing our understanding of disease and improving patient outcomes.